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Introduction and Principle

Radiation-induced graft polymerization is a powerful technique for modifying polymer surfaces to

introduce specific functional groups. These notes detail the application of this method to graft diallyl oxalate

(DAOx) onto nylon 6 fabrics, creating an adsorbent material for extracting uranium from seawater [1].

The underlying principle leverages the ability of ionizing radiation (electron beam or gamma) to generate

free radicals on the polymer backbone. These radicals initiate polymerization, covalently bonding the DAOx

monomer to the substrate. The oxalate ion from the grafted chains forms strong complexes with the uranyl

ion (UO₂²⁺), enabling selective adsorption from seawater. Reported stability constants (logβ) for complexes

like [UO₂(C₂O₄)] and [UO₂(C₂O₄)₂]²⁻ are approximately 6.3 and 11.2, respectively, confirming

favorable complexation [1].

Experimental Protocol: DAOx Grafting onto Nylon 6
Fabrics

Materials and Reagents
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Category Specific Items

Monomer Diallyl Oxalate (DAOx)

Substrate Nylon 6 Winged Fibers fabric (e.g., from Allasso Industries)

Chemicals TWEEN 20 surfactant, Ethanol, Milli-Q water

Gases Argon (Ar), Nitrous Oxide (N₂O)

Equipment Vials, Paraffin film, Rotary agitator, Electron beam or gamma radiation source

Step-by-Step Grafting Procedure

Substrate Preparation: Cut nylon 6 fabric into pieces (e.g., ~20 mg squares).
Reaction Medium Preparation: Choose one of the following methods:

Aqueous Method: Prepare a solution of TWEEN 20 surfactant and DAOx in deionized water.
Stir for at least one hour to form a stable dispersion [1].

Neat Monomer Method: Use 1-2 mL of pure liquid DAOx [1].
Oxygen Removal: Place fabric pieces in vials with the chosen medium. Purge the vials with gas for

20 minutes.
Use N₂O for the Aqueous Method to convert hydrated electrons into hydroxyl radicals.

Use Ar for the Neat Monomer Method [1].
Sealing: Wrap vial caps with paraffin film to limit oxygen diffusion [1].

Irradiation: Expose the vials to a radiation source.
Radiation Type: Electron beam (e.g., ~10.5 MeV) or Gamma radiation.

Setup: Use a mechanical turntable for uniform irradiation of multiple samples [1].
Post-Irradiation Processing:

Dry the grafted fabrics.
Weigh the dried fabrics to determine the Degree of Grafting (DoG).

Characterization: Verify grafting success through:
XPS: Confirm the presence of oxalate on the fabric surface.

Zeta Potential: Measure surface charge (expect a negative charge post-grafting) [1].

The workflow below visualizes the grafting and testing process.
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1. Grafting Process

2. Uranium Adsorption Test

Nylon 6 Fabric

Diallyl Oxalate (DAOx)
+ Surfactant/Water

Purge with N₂O

Irradiation
(E-beam/Gamma)

Dry & Weigh

DAOx-Grafted Fabric

Grafted Fabric

Seawater
Spiked with Uranium

Agitate for 7 Days
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Analyze Uranium Uptake
(EDS Mapping)
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Performance Evaluation and Key Results

Uranium Adsorption Testing Protocol

Testing Setup: Rotate grafted fabrics in a rotary agitator with natural seawater spiked with uranium.

Uranium Concentration: Test at 0.2 mg·L⁻¹ and 1.0 mg·L⁻¹ to simulate different conditions [1].
Exposure Duration: A standard test duration is 7 days [1].

Performance Analysis: The fraction of uranium removed from the solution is calculated to quantify
uptake efficiency. Energy-Dispersive X-ray Spectroscopy (EDS) is used to map the distribution of

adsorbed uranium on the polymer fibers [1].

Key Findings from Experimental Data

Parameter
Effect on
Grafting/Performance

Notes

Degree of
Grafting (DoG)

Directly correlated with

performance

Higher DoG leads to higher uranium removal at both

tested concentrations (0.2 & 1.0 mg·L⁻¹) [1].

Grafting
Medium

Impacts method and safety Aqueous dispersion requires surfactant; neat

monomer may offer higher grafting efficiency [1].

Dissolved Gas Critical for reaction control N₂O used in aqueous media to generate hydroxyl

radicals; Ar used in organic media to remove oxygen
[1].
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Critical Considerations for Researchers

Monomer Characteristics: DAOx contains two allyl groups, enabling cross-linking during
polymerization, which can enhance the stability of the grafted layer.

Radiation Parameters: The dose and dose rate of radiation are critical but not explicitly detailed in
the available source. These must be optimized for the specific radiation source and target DoG.

Adsorbent Regeneration: The application note focuses on uranium uptake capacity. Protocols for
eluting adsorbed uranium and regenerating the adsorbent for multiple uses are areas for further

development.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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